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molecular formula C7H5Cl2NO B1357831 (3-Chlorophenyl)carbamic chloride

(3-Chlorophenyl)carbamic chloride

Cat. No. B1357831
M. Wt: 190.02 g/mol
InChI Key: PTPFCDUAUCDTRW-UHFFFAOYSA-N
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Patent
US04387106

Procedure details

The intermediate is then reacted with a secondary amine in an aprotic solvent such as toluene at temperatures from room temperature or below up to the boiling point of the solvent. An example of this process is the reaction of phosgene with 3-chloroaniline to yield the intermediate N-(3-chlorophenyl)carbamyl chloride which is then reacted with dibenzylamine to yield 1,1-dibenzyl-3-(3-chlorophenyl)urea.
[Compound]
Name
secondary amine
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reactant
Reaction Step One
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Identifiers

REACTION_CXSMILES
[C:1]([Cl:4])(Cl)=[O:2].[Cl:5][C:6]1[CH:7]=[C:8]([CH:10]=[CH:11][CH:12]=1)[NH2:9]>C1(C)C=CC=CC=1>[Cl:5][C:6]1[CH:7]=[C:8]([NH:9][C:1]([Cl:4])=[O:2])[CH:10]=[CH:11][CH:12]=1

Inputs

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secondary amine
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reactant
Smiles
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solvent
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C1(=CC=CC=C1)C
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C(=O)(Cl)Cl
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ClC=1C=C(N)C=CC1

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
ClC=1C=C(C=CC1)NC(=O)Cl

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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